Cas no 137640-96-1 (2-Pyridinecarboxamide,N-(2,4-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-)

• Product Name: 2-Pyridinecarboxamide,N-(2,4-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
• CAS No: 137640-96-1
• MF: C₁₉H₁₁F₅N₂O₂
• MW: 394.294862031937
• CID: 1253783
• PubChem ID: 3307682
• Update Time: 2025-04-20

2-Pyridinecarboxamide,N-(2,4-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxamide,N-(2,4-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-
• N-(2,4-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]pyridine-2-carboxamide
• 137640-96-1
• CPXFJAWIGKTLDF-UHFFFAOYSA-N
• SCHEMBL7606200
• AKOS005110227
• N-(2,4-difluorophenyl)-6-[3-(trifluoromethyl)phenoxy]-2-pyridinecarboxamide
• MS-3564

• Inchi： 1S/C19H11F5N2O2/c20-12-7-8-15(14(21)10-12)26-18(27)16-5-2-6-17(25-16)28-13-4-1-3-11(9-13)19(22,23)24/h1-10H,(H,26,27)
• InChI Key： CPXFJAWIGKTLDF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OC1=CC=CC(C(NC2C=CC(=CC=2F)F)=O)=N1)(F)F

Computed Properties

• Exact Mass: 394.07413
• Monoisotopic Mass: 394.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.22